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Compound of Interest

Compound Name: Veliparib dihydrochloride

Cat. No.: B611655

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Veliparib (ABT-888) is a potent, orally bioavailable small molecule inhibitor of poly(ADP-ribose)
polymerase (PARP) enzymes, specifically PARP-1 and PARP-2, with high affinity (Ki values of
5.2 nM and 2.9 nM, respectively).[1][2][3][4] PARP enzymes play a critical role in DNA single-
strand break repair. By inhibiting PARP, Veliparib prevents the repair of DNA damage, leading
to the accumulation of double-strand breaks and subsequent cell death, particularly in cancer
cells with deficiencies in other DNA repair pathways like BRCA1/2 mutations. This
chemosensitizing and radiosensitizing property makes Veliparib a subject of intense research
in oncology.[1][2] These application notes provide a detailed protocol for the dissolution of
Veliparib dihydrochloride for use in various in vitro assays.

Chemical Properties and Solubility

Veliparib is supplied as a dihydrochloride salt, which influences its solubility. The compound is
generally soluble in aqueous solutions and dimethyl sulfoxide (DMSO).

Table 1: Quantitative Data for Veliparib Dihydrochloride
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Property Value Source
Molecular Weight 317.21 g/mol [1112]
Formula C13H16N4O-2HCI [1][2]
Purity >98% (HPLC) [1][2]
Solubility

Soluble to 100 mM[1][2] or _
DMSO Various

>31.7 mg/mL][3]

Soluble to 100 mM[1][2] or )
Water Various

2104 mg/mL[3]

>3.3 mg/mL with gentle
Ethanol ) o [3]
warming and sonication

Storage

) Store at -20°C forup to 3
Solid Powder [51[6]
years.

Store in aliquots at -20°C or

-80°C. Stable for at least 3

months at -20°C and up to 1 51718191
year at -80°C. Avoid repeated

Stock Solutions

freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Veliparib
dihydrochloride in DMSO.

Materials:

e Veliparib dihydrochloride powder
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Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of the stock solution.

o Weighing: Accurately weigh the desired amount of Veliparib dihydrochloride powder. For
example, to prepare 1 mL of a 100 mM stock solution, weigh out 31.72 mg of the compound
(based on a molecular weight of 317.21 g/mol ).

¢ Dissolution:

o Add the appropriate volume of sterile DMSO to the vial containing the Veliparib
dihydrochloride powder.

o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, gentle warming in a water bath (up to 37°C) or
brief sonication can be applied.[5] Visually inspect the solution to ensure there are no
visible particulates.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C. For long-term storage (up to a year), -80°C is
recommended.[5][7]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the high-concentration stock solution to prepare working
solutions for treating cells in vitro.

Materials:

e 100 mM Veliparib dihydrochloride stock solution in DMSO
 Sterile cell culture medium appropriate for the cell line being used
o Sterile serological pipettes and pipette tips

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the 100 mM Veliparib dihydrochloride
stock solution at room temperature.

o Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control
(medium with the same final concentration of DMSO) is included in your experimental
design.

o Example Dilution for a 10 uM Final Concentration:

o To prepare 1 mL of a 10 uM working solution from a 100 mM stock, you would perform a
1:10,000 dilution. This can be achieved through a series of intermediate dilutions to ensure
accuracy.

o For instance, first prepare a 1 mM intermediate solution by adding 10 pL of the 100 mM
stock to 990 L of cell culture medium.
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o Then, add 10 pL of the 1 mM intermediate solution to 990 pL of cell culture medium to
obtain the final 10 uM working solution.

o Application to Cells: Add the appropriate volume of the final working solution to your cell
cultures.
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Caption: Mechanism of action of Veliparib as a PARP inhibitor.

Experimental Workflow for Veliparib Dissolution

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b611655?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation

Start: Weigh Veliparib
dihydrochloride powder

Add sterile DMSO
(or other solvent)

Vortex / Sonicate
/ Gentle Warming

Visually confirm
complete dissolution

Yes

Aliquot into single-use
tubes

Store at -20°C or -80°C

Working Solutjon Preparation

Thaw one aliquot
of stock solution

Perform serial dilutions
in sterile cell culture medium

A 4

Achieve desired final
concentration (e.g., 10 uM)

Add to in vitro assay

Click to download full resolution via product page

Caption: Workflow for preparing Veliparib dihydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Veliparib
Dihydrochloride for In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611655#protocol-for-dissolving-veliparib-
dihydrochloride-for-in-vitro-assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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